Cas no 6088-96-6 (Benzene,1,4-pentadiyn-1-yl-)

• Product Name: Benzene,1,4-pentadiyn-1-yl-
• CAS No: 6088-96-6
• MF: C₁₁H₈
• MW: 140.181222915649
• CID: 519309
• PubChem ID: 312688
• Update Time: 2025-04-19

Benzene,1,4-pentadiyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-pentadiyn-1-yl-
• 1,4-PENTADIYNYLBENZENE
• Benzene, 1,4-pentadiynyl- (9CI)
• penta-1,4-diynylbenzene
• (penta-1,4-diynyl)benzene
• 1-Phenyl-1,4-pentadiin
• 1-phenyl-1,4-pentadiyne
• 1-Phenyl-penta-1,4-diin
• 1-Phenyl-pentadiin-(1,4)
• AC1L7LUL
• CTK5B2404
• NSC222834
• Penta-1,4-diinyl-benzol
• penta-1,4-diynyl-benzene
• QPCKXALBLLVOLL-UHFFFAOYSA-
• SBB068847

• Inchi： 1S/C11H8/c1-2-3-5-8-11-9-6-4-7-10-11/h1,4,6-7,9-10H,3H2
• InChI Key： QPCKXALBLLVOLL-UHFFFAOYSA-N
• SMILES： C1(C#CCC#C)C=CC=CC=1

Computed Properties

• Exact Mass: 140.06264
• Monoisotopic Mass: 140.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 223.8°C at 760 mmHg
• Flash Point: 77.8°C
• Refractive Index: 1.564
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives